Cas no 1261565-31-4 (2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261565-31-4
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4982612
• Update Time: 2025-10-28

2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-11-9(12(19)20)5-6-10(18-11)7-1-3-8(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： WBGSPBCKJKKCMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C2C=CC(C(F)(F)F)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid

Comprehensive Overview of 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261565-31-4)

2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261565-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of nicotinic acid derivatives, which are widely studied for their potential applications in drug discovery and crop protection. The presence of a trifluoromethyl group and a chloro substituent in its molecular structure enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid has surged, driven by their role in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and herbicides. The compound's CAS number 1261565-31-4 is frequently searched in scientific databases, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid is its versatility in organic synthesis. The chloro group allows for further functionalization, while the trifluoromethyl moiety contributes to enhanced metabolic stability—a critical factor in drug design. This aligns with current trends in medicinal chemistry, where researchers prioritize compounds with improved pharmacokinetic profiles. Additionally, its potential applications in crop protection have sparked interest among agrochemical companies seeking eco-friendly alternatives.

The synthesis of CAS No. 1261565-31-4 typically involves multi-step reactions, including cross-coupling and carboxylation processes. These methods are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade intermediates. Recent advancements in green chemistry have also explored sustainable routes for its production, addressing environmental concerns associated with traditional synthetic methods.

From a commercial perspective, 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid is supplied by specialized chemical manufacturers and research suppliers. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. Companies operating in this space often highlight its high purity and batch consistency to cater to the needs of drug developers and agrochemical formulators.

In conclusion, 2-Chloro-6-(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261565-31-4) represents a promising compound with broad applications in life sciences and agriculture. Its structural features and synthetic adaptability position it as a key player in the development of innovative solutions for global challenges. As research continues, this compound is expected to play an increasingly vital role in advancing sustainable chemistry and biologically active agents.